Cas no 37447-35-1 (Propanedioic acid,2-[[(phenylmethoxy)carbonyl]amino]-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-[[(phenylmethoxy)carbonyl]amino]-, 1,3-dimethyl ester
• CAS No: 37447-35-1
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 319450
• PubChem ID: 292650
• Update Time: 2025-04-19

Propanedioic acid,2-[[(phenylmethoxy)carbonyl]amino]-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[(phenylmethoxy)carbonyl]amino]-, 1,3-dimethyl ester
• dimethyl 2-(phenylmethoxycarbonylamino)propanedioate
• 2-benzyloxycarbonylaminomalonic acid dimethyl ester
• AC1Q5YQK
• AR-1I5809
• Benzyloxycarbonylaminomalonsaeuredimethylester
• CTK4H8183
• dimethyl (benzyloxycarbonylamino)malonate
• dimethyl benzyloxycarbonyl aminomalonate
• dimethyl{[(benzyloxy)carbonyl]amino}propanedioate
• N-benzyloxycarbonylaminomalonate
• N-Benzyloxycarbonyl-aminomalonsaeure-dimethylester
• NSC158560
• SureCN6806275
• UPCMLD00WJLM20
• 37447-35-1
• NSC-158560
• DTXSID20303489
• SCHEMBL6806275
• dimethyl {[(benzyloxy)carbonyl]amino}propanedioate
• UPCMLD00WJLM20:002

• Inchi： 1S/C13H15NO6/c1-18-11(15)10(12(16)19-2)14-13(17)20-8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,14,17)
• InChI Key： OXYGSELSDZGDRC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)C(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.08995
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93
• LogP: 1.01830